(3,5-dimethylphenyl)[(6-nitro-1,3-benzodioxol-5-yl)methyl]amine

• IUPAC Name: 3,5-dimethyl-N-[(6-nitro-1,3-benzodioxol-5-yl)methyl]aniline
• InChI: InChI=1S/C16H16N2O4/c1-10-3-11(2)5-13(4-10)17-8-12-6-15-16(22-9-21-15)7-14(12)18(19)20/h3-7,17H,8-9H2,1-2H3
• InChI Key: HKFOBKHXPHNEOD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NCC2=CC3=C(C=C2[N+](=O)[O-])OCO3)C
• Molecular Formula: C16H16N2O4
• Molecular Weight: 300.31 g/mol

Description

(3,5-dimethylphenyl)[(6-nitro-1,3-benzodioxol-5-yl)methyl]amine, also known as DMMDA-2, is a chemical compound that belongs to the family of phenethylamines. DMMDA-2 is a psychoactive substance that has been studied for its potential use in scientific research. The compound was first synthesized in 1973 by Alexander Shulgin, a renowned chemist who is known for his work in the field of psychedelic drugs.

Mechanism of Action

The exact mechanism of action of (3,5-dimethylphenyl)[(6-nitro-1,3-benzodioxol-5-yl)methyl]amine is not fully understood. However, it is believed to act as a serotonin receptor agonist, which means that it binds to and activates serotonin receptors in the brain. Serotonin is a neurotransmitter that is involved in the regulation of mood, appetite, and sleep. (3,5-dimethylphenyl)[(6-nitro-1,3-benzodioxol-5-yl)methyl]amine may also affect other neurotransmitter systems, such as dopamine and norepinephrine.
Biochemical and Physiological Effects:
(3,5-dimethylphenyl)[(6-nitro-1,3-benzodioxol-5-yl)methyl]amine has been shown to have a range of biochemical and physiological effects. The compound has been shown to increase the release of serotonin and dopamine in the brain, which may contribute to its psychoactive effects. (3,5-dimethylphenyl)[(6-nitro-1,3-benzodioxol-5-yl)methyl]amine has also been shown to increase heart rate and blood pressure, which may be related to its stimulant effects.

Advantages and Limitations for Lab Experiments

(3,5-dimethylphenyl)[(6-nitro-1,3-benzodioxol-5-yl)methyl]amine has several advantages for use in scientific research. The compound is relatively easy to synthesize and is stable under normal laboratory conditions. (3,5-dimethylphenyl)[(6-nitro-1,3-benzodioxol-5-yl)methyl]amine also has a relatively low toxicity, which makes it safe for use in animal studies. However, there are also limitations to the use of (3,5-dimethylphenyl)[(6-nitro-1,3-benzodioxol-5-yl)methyl]amine in scientific research. The compound is not widely available and is not approved for use in humans. In addition, the psychoactive effects of (3,5-dimethylphenyl)[(6-nitro-1,3-benzodioxol-5-yl)methyl]amine may make it difficult to interpret the results of studies that use the compound.

Future Directions

There are several future directions for research on (3,5-dimethylphenyl)[(6-nitro-1,3-benzodioxol-5-yl)methyl]amine. One area of research is to investigate the potential therapeutic uses of the compound. (3,5-dimethylphenyl)[(6-nitro-1,3-benzodioxol-5-yl)methyl]amine has been shown to have antidepressant and anxiolytic effects in animal studies, which suggests that it may have potential as a treatment for mood disorders. Another area of research is to investigate the mechanisms of action of (3,5-dimethylphenyl)[(6-nitro-1,3-benzodioxol-5-yl)methyl]amine in more detail. Understanding how the compound affects neurotransmitter systems in the brain may lead to the development of new treatments for psychiatric disorders. Finally, there is a need for further studies to investigate the safety and efficacy of (3,5-dimethylphenyl)[(6-nitro-1,3-benzodioxol-5-yl)methyl]amine in humans. Clinical trials are needed to determine whether the compound is safe and effective for use in humans.

Synthesis Methods

The synthesis of (3,5-dimethylphenyl)[(6-nitro-1,3-benzodioxol-5-yl)methyl]amine involves several steps. The first step is the preparation of 3,5-dimethylphenylacetone, which is then converted to the corresponding nitrostyrene by reacting it with nitroethane. The nitrostyrene is then reduced to the amine using a reducing agent such as lithium aluminum hydride. The final step involves the reaction of the amine with 6-nitro-1,3-benzodioxole-5-carbaldehyde to form (3,5-dimethylphenyl)[(6-nitro-1,3-benzodioxol-5-yl)methyl]amine.

Scientific Research Applications

(3,5-dimethylphenyl)[(6-nitro-1,3-benzodioxol-5-yl)methyl]amine has been studied for its potential use in scientific research. The compound has been shown to have psychoactive effects, which makes it useful for studying the brain and its functions. (3,5-dimethylphenyl)[(6-nitro-1,3-benzodioxol-5-yl)methyl]amine has been used in studies to investigate the effects of psychoactive substances on the brain and to understand the mechanisms of action of these substances.